Cas no 16655-63-3 (Benzenesulfonic acid,2,4,6-trinitro-, ion(1-))

• Product Name: Benzenesulfonic acid,2,4,6-trinitro-, ion(1-)
• CAS No: 16655-63-3
• MF: C₆H₂N₃O₉S
• MW: 292.159780025482
• CID: 171984
• PubChem ID: 115142
• Update Time: 2025-04-19

Benzenesulfonic acid,2,4,6-trinitro-, ion(1-) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,4,6-trinitro-, ion(1-)
• 2,4,6-trinitrobenzeno-1-sulfonate
• 2,4,6-Trinitrobenzene-1-sulfonate
• 2,4,6-trinitrobenzene sulphonate
• 16655-63-3
• NHJVRSWLHSJWIN-UHFFFAOYSA-M
• DTXSID30937214
• SCHEMBL1116001
• Benzenesulfonic acid, 2,4,6-trinitro-, ion(1-)
• 2,4,6-Trinitrobenzenesulfonic acid ion(1-)
• 2,4,6-Trinitrobenzene Sulfonate

• Inchi： 1S/C6H3N3O9S/c10-7(11)3-1-4(8(12)13)6(19(16,17)18)5(2-3)9(14)15/h1-2H,(H,16,17,18)/p-1
• InChI Key： NHJVRSWLHSJWIN-UHFFFAOYSA-M
• SMILES： S(C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 291.95116
• Monoisotopic Mass: 291.951174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 203

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 186.62